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Compound of Interest

Compound Name: 1-Hexanol

Cat. No.: B7768878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Hexanol, a six-carbon, straight-chain
primary alcohol. It covers its fundamental chemical and physical properties, industrial synthesis
methods, and a detailed look at an engineered metabolic pathway for its biosynthesis. This
document is intended to be a valuable resource for professionals in research, and drug
development who require detailed information on this versatile chemical compound.

Core Properties of 1-Hexanol

1-Hexanol, also known as hexan-1-ol, is a colorless liquid with a mild, sweet, floral odor.[1] It is
slightly soluble in water but miscible with organic solvents like diethyl ether and ethanol.[2]

Molecular Structure and Identifiers

The fundamental identifiers and structural details of 1-Hexanol are crucial for its application in
scientific research and chemical synthesis. Its unique Chemical Abstracts Service (CAS)
number allows for unambiguous identification in databases and literature.

e CAS Number: 111-27-3[1][2][3][4]
e Molecular Formula: CeH140[2][3][4]

e Condensed Structural Formula: CHs(CH2)sOHJ[2][5][6]
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o |[UPAC Name: Hexan-1-ol[2][4]
e SMILES: CCCCCCOI2][5]

« InChl Key: ZSIAUFGUXNUGDI-UHFFFAOY SA-N[2][3]

Physicochemical Data

The following table summarizes the key quantitative properties of 1-Hexanol, providing a clear
reference for experimental and theoretical applications.

Property Value Units Conditions
Molar Mass 102.177 g-mol—1

Density 0.82 g-cm—3 at 20 °C
Melting Point -45 °C

Boiling Point 157 °C

Solubility in Water 59 g/L at 20 °C

log P (Octanol-Water

Partition Coefficient) 1858

Vapor Pressure 100 Pa at 25.6 °C
Refractive Index (n_D) 1.4178 at 20 °C

(Data sourced from multiple references)

Industrial Synthesis of 1-Hexanol

The primary industrial production of 1-Hexanol is achieved through the oligomerization of
ethylene.[1][2][3] This process, known as the Ziegler process, utilizes triethylaluminium as a
catalyst. The idealized synthesis involves the following steps:

e Oligomerization of Ethylene: Triethylaluminium reacts with ethylene to form
trinexylaluminium.
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o Al(C2Hs)3 + 6C2Ha — Al(CeHa13)3[2]

o Oxidation: The resulting trihexylaluminium is then oxidized.

e Hydrolysis: The oxidized product undergoes hydrolysis to yield 1-Hexanol and aluminum
hydroxide.

o Al(CeH13)s + 1%202 + 3H20 - 3HOCeH13 + Al(OH)3[2]

The process generates a range of alcohol oligomers, which are then separated by distillation to
isolate 1-Hexanol.[2][3]

Engineered Biosynthesis of 1-Hexanol in E. coli

Recent advancements in metabolic engineering have enabled the production of 1-Hexanol
from renewable resources like glucose using engineered microorganisms. An example of this is
the extension of the coenzyme A (CoA)-dependent 1-butanol synthesis pathway in Escherichia
coli.[7][8] This engineered pathway provides a sustainable alternative to petroleum-based
production.

Experimental Protocol for 1-Hexanol Biosynthesis

The following outlines the key enzymatic steps in the engineered pathway for synthesizing 1-
Hexanol from glucose in E. coli.

o Strain and Plasmid Construction: An E. coli strain is engineered to express a series of
exogenous enzymes that create a synthetic pathway for 1-Hexanol production.

o Synthesis of C4-acyl-CoA Intermediates: The pathway begins with the conversion of acetyl-
CoA to butyryl-CoA through the action of several enzymes:

o Acetyl-CoA acetyltransferase (AtoB): Catalyzes the condensation of two acetyl-CoA
molecules.

o 3-hydroxybutyryl-CoA dehydrogenase (Hbd): Reduces the product of the first step.

o Crotonase (Crt): Dehydrates the resulting molecule.
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o Trans-enoyl-CoA reductase (Ter): Reduces the crotonyl-CoA to butyryl-CoA.[7][8]

» Chain Elongation to Hexanoyl-CoA: The synthesized butyryl-CoA is further extended to
hexanoyl-CoA via another set of enzymatic reactions:

o [-ketothiolase (BktB): Condenses butyryl-CoA and acetyl-CoA.

o The subsequent reduction and dehydration steps are catalyzed by Hbd and Crt,
respectively, followed by reduction by Ter to form hexanoyl-CoA.[7][8]

e Reduction to 1-Hexanol: The final step involves the reduction of hexanoyl-CoA to 1-
Hexanol, which is catalyzed by aldehyde/alcohol dehydrogenase (AdhEZ2).[7][8]

o Fermentation and Analysis: The engineered E. coli is cultured in a fermentation medium with
glucose as the carbon source under anaerobic conditions. The production of 1-Hexanol is
then quantified using techniques such as gas chromatography (GC) and high-performance
liquid chromatography (HPLC).

Visualization of the Engineered Biosynthesis Pathway

The following diagram illustrates the logical flow of the engineered pathway for 1-Hexanol
synthesis in E. coli.
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Engineered metabolic pathway for 1-Hexanol synthesis in E. coli.

Mammalian Metabolism of 1-Hexanol

In mammals, 1-Hexanol is primarily metabolized in the liver. The main metabolic pathway
involves oxidation to hexanoic acid, which is mediated by alcohol dehydrogenase and aldehyde
dehydrogenase.[9] A minor pathway is the direct conjugation of 1-Hexanol with glucuronic acid.
[9] 1-Hexanol has a high affinity for alcohol dehydrogenase and can act as a potent inhibitor of
ethanol oxidation.[5][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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